Cas no 2060061-67-6 (ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate)
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoquinolineacetic acid, 1,2,3,4-tetrahydro-, ethyl ester
- ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate
-
- MDL: MFCD30501447
- Inchi: 1S/C13H17NO2/c1-2-16-13(15)8-10-4-3-5-11-9-14-7-6-12(10)11/h3-5,14H,2,6-9H2,1H3
- InChI Key: LXSHXQZQULYGMU-UHFFFAOYSA-N
- SMILES: C1C2=C(C(CC(OCC)=O)=CC=C2)CCN1
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01069993-1g |
Ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate |
2060061-67-6 | 95% | 1g |
¥5180.0 | 2023-03-11 | |
| Enamine | EN300-341017-0.05g |
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate |
2060061-67-6 | 0.05g |
$972.0 | 2023-09-03 | ||
| Enamine | EN300-341017-0.1g |
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate |
2060061-67-6 | 0.1g |
$1019.0 | 2023-09-03 | ||
| Enamine | EN300-341017-0.25g |
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate |
2060061-67-6 | 0.25g |
$1065.0 | 2023-09-03 | ||
| Enamine | EN300-341017-0.5g |
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate |
2060061-67-6 | 0.5g |
$1111.0 | 2023-09-03 | ||
| Enamine | EN300-341017-1.0g |
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate |
2060061-67-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-341017-2.5g |
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate |
2060061-67-6 | 2.5g |
$2268.0 | 2023-09-03 | ||
| Enamine | EN300-341017-5.0g |
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate |
2060061-67-6 | 5.0g |
$3065.0 | 2023-02-23 | ||
| Enamine | EN300-341017-10.0g |
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate |
2060061-67-6 | 10.0g |
$4545.0 | 2023-02-23 | ||
| Enamine | EN300-341017-1g |
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate |
2060061-67-6 | 1g |
$1157.0 | 2023-09-03 |
ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate
Introduction to Ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate (CAS No. 2060061-67-6)
Ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate, a compound with the chemical identifier CAS No. 2060061-67-6, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of tetrahydroisoquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.
The structural framework of ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate consists of a tetrahydroisoquinoline core linked to an acetic acid ester. The tetrahydroisoquinoline scaffold is a well-known pharmacophore that is prevalent in many natural products and bioactive molecules. Its presence in this compound suggests a possible role in modulating various biological pathways, particularly those involving neurotransmitter systems and signal transduction.
Recent research in the field of medicinal chemistry has highlighted the importance of tetrahydroisoquinoline derivatives in the development of novel therapeutic agents. These compounds have been investigated for their potential effects on enzymes and receptors involved in neurological disorders, such as Parkinson's disease and depression. The acetic acid ester moiety in ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate may contribute to its bioavailability and pharmacokinetic properties, making it a promising candidate for further investigation.
One of the most compelling aspects of ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate is its potential as a lead compound for drug development. Studies have shown that derivatives of tetrahydroisoquinoline can interact with various targets, including monoamine oxidase (MAO) inhibitors and serotonin reuptake inhibitors. The specific substitution pattern in ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate may influence its binding affinity and selectivity towards these targets, making it a valuable starting point for structure-activity relationship (SAR) studies.
The synthesis of ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex tetrahydroisoquinoline core. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of diverse functional groups at strategic positions within the molecule.
In addition to its pharmacological potential, ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate has been explored for its chemical properties. Its stability under various conditions and its solubility profile make it suitable for further biochemical assays and high-throughput screening (HTS) campaigns. These studies can help identify new derivatives with enhanced potency and reduced side effects.
The growing interest in tetrahydroisoquinoline derivatives has led to several innovative research initiatives aimed at understanding their mechanism of action and developing new therapeutic strategies. Ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate is being evaluated in preclinical models to assess its efficacy against various diseases. Preliminary findings suggest that it may have significant therapeutic benefits in areas such as pain management and cognitive disorders.
The development of new drugs often involves a multidisciplinary approach that integrates expertise from chemistry, biology, pharmacology, and medicine. Ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate exemplifies this collaborative effort by serving as a bridge between fundamental chemical research and clinical applications. Its unique structural features and biological activities make it a fascinating subject for further investigation.
As our understanding of molecular mechanisms continues to evolve,so does our ability to design more effective therapeutic agents. Ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yI)acetate represents one such effort to harness nature's molecular diversity for human health benefits。By studying compounds like this,scientists can uncover new pathways for drug discovery and develop innovative treatments for complex diseases.
2060061-67-6 (ethyl 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)